Selectivity for HDAC8/10 vs. HDAC2
TH34 demonstrates a unique selectivity fingerprint that is not provided by any other commercially available HDAC inhibitor. In NanoBRET cellular target engagement assays, TH34 binds HDAC6, HDAC8, and HDAC10 with IC50 values of 4.6 µM, 1.9 µM, and 7.7 µM, respectively, while showing no substantial binding affinity for HDAC2 at concentrations up to 50 µM . In contrast, the pan-HDAC inhibitor vorinostat inhibits HDAC1, HDAC2, HDAC3, and HDAC6 with nanomolar potency (e.g., HDAC1 IC50 = 10 nM), resulting in broad, non-selective target engagement [1]. The HDAC8-selective inhibitor PCI-34051 exhibits an IC50 of 10 nM against HDAC8 but has only weak or negligible activity against HDAC6 (IC50 = 2.9 µM) and HDAC10 (IC50 = 13 µM), providing >200-fold selectivity for HDAC8 over other isozymes [2].
| Evidence Dimension | Cellular target engagement (NanoBRET IC50) |
|---|---|
| Target Compound Data | HDAC6: 4.6 µM; HDAC8: 1.9 µM; HDAC10: 7.7 µM; HDAC2: >50 µM (no substantial affinity) |
| Comparator Or Baseline | Vorinostat: pan-HDAC inhibition with nanomolar potency across class I/II (HDAC1 IC50 = 10 nM); PCI-34051: HDAC8 IC50 = 10 nM, HDAC6 IC50 = 2.9 µM, HDAC10 IC50 = 13 µM |
| Quantified Difference | TH34 uniquely engages HDAC6, HDAC8, and HDAC10 at low-micromolar concentrations while sparing class I HDACs. PCI-34051 lacks meaningful HDAC6/10 activity. Vorinostat lacks selectivity. |
| Conditions | NanoBRET cellular target engagement assay |
Why This Matters
This selectivity profile enables researchers to dissect the combined contributions of HDAC6, HDAC8, and HDAC10 in neuroblastoma without confounding class I HDAC inhibition, a critical advantage for mechanistic studies.
- [1] Marks PA, Breslow R. Dimethyl sulfoxide to vorinostat: development of this histone deacetylase inhibitor as an anticancer drug. Nat Biotechnol. 2007;25(1):84–90. View Source
- [2] Probes & Drugs. PCI-34051 (PD003631). View Source
